Cas no 637775-69-0 (Benzothiazole,5,6-dimethyl-)

Benzothiazole,5,6-dimethyl- is a heterocyclic organic compound featuring a benzothiazole core substituted with methyl groups at the 5 and 6 positions. This structure imparts unique electronic and steric properties, making it valuable in applications such as agrochemicals, pharmaceuticals, and material science. Its rigid fused-ring system enhances stability, while the methyl substituents can influence reactivity and solubility. The compound is often utilized as an intermediate in synthesizing more complex molecules, including fluorescent dyes and corrosion inhibitors. Its well-defined chemical behavior and compatibility with various reaction conditions make it a reliable choice for research and industrial processes requiring precise molecular modifications.

Benzothiazole,5,6-dimethyl- structure

Product Name:Benzothiazole,5,6-dimethyl-

CAS No:637775-69-0

MF:C₉H₉NS

MW:163.239460706711

CID:500440

PubChem ID:21811341

Update Time:2025-06-08

Benzothiazole,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,5,6-dimethyl-
- Benzothiazole, 5,6-dimethyl- (9CI)
- SCHEMBL4048510
- 637775-69-0
- 5,6-Dimethyl-1,3-benzothiazole
- 5,6-Dimethylbenzo[d]thiazole
- Inchi： 1S/C9H9NS/c1-6-3-8-9(4-7(6)2)11-5-10-8/h3-5H,1-2H3
- InChI Key： QMUXKZBRYRPIPQ-UHFFFAOYSA-N
- SMILES： S1C=NC2C=C(C)C(C)=CC1=2

Computed Properties

Exact Mass: 163.04567
Monoisotopic Mass: 163.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1A^2
XLogP3: 3.1

Experimental Properties

PSA: 12.89

Benzothiazole,5,6-dimethyl- Pricemore >>

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Chemenu	CM523291-5g	5,6-Dimethylbenzo[d]thiazole	637775-69-0	97%	5g	$***	2023-05-30
BAI LING WEI Technology Co., Ltd.	2286461-10MG	5,6-Dimethylbenzo[d]thiazole, 95%	637775-69-0	95%	10MG	￥ 1194	2022-04-26
BAI LING WEI Technology Co., Ltd.	2286461-50MG	5,6-Dimethylbenzo[d]thiazole, 95%	637775-69-0	95%	50MG	￥ 1968	2022-04-26
Alichem	A059003743-5g	5,6-Dimethylbenzo[d]thiazole	637775-69-0	97%	5g	$483.48	2023-09-01
Alichem	A059003743-10g	5,6-Dimethylbenzo[d]thiazole	637775-69-0	97%	10g	$690.84	2023-09-01
Alichem	A059003743-25g	5,6-Dimethylbenzo[d]thiazole	637775-69-0	97%	25g	$1300.89	2023-09-01
BAI LING WEI Technology Co., Ltd.	A012286461-10mg	Benzothiazole,5,6-dimethyl-	637775-69-0	95%	10mg	￥1194	2023-11-24
BAI LING WEI Technology Co., Ltd.	A012286461-50mg	Benzothiazole,5,6-dimethyl-	637775-69-0	95%	50mg	￥1968	2023-11-24